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Compound of Interest

Compound Name: LY83583

Cat. No.: B1675718

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to determining and utilizing the optimal
concentration of LY83583 for in vitro research. LY83583, a potent inhibitor of soluble guanylate
cyclase (sGC), serves as a critical tool for investigating the nitric oxide (NO)/cyclic guanosine
monophosphate (cGMP) signaling pathway. This document outlines effective concentrations
from published studies, detailed experimental protocols, and visual representations of the
underlying biological and experimental frameworks.

Data Presentation: Effective Concentrations of
LY83583 in Vitro

The optimal concentration of LY83583 is highly dependent on the cell type, experimental
endpoint, and incubation time. The following table summarizes quantitative data from various in
vitro studies to guide initial concentration selection.
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CelllTissue Concentration  Incubation Observed
] Reference
Type Range Time Effect
Decreased
) intracellular
Rat Aortic and ]
) ] 10 uMm 10 minutes cGMP by ~65%
Kidney Tissues
and 50%,
respectively.
Inhibited sodium
Human Diploid nitroprusside
Fibroblasts 1uM 2 hours (SNP)-induced
(HDFs) cGMP synthesis.
[1]
Human Diploid
) Inhibited cell
Fibroblasts 0.25-1.5umM 3 days ] )
proliferation.[1]
(HDFs)
HCT116 & DLD1
Inhibited cell
Colorectal 0.25-1.5uM 3 days ) ]
proliferation.[1]
Cancer Cells
MCF7 Breast Inhibited cell
0.25-1.5uM 3 days ) )
Cancer Cells proliferation.[1]
A-375 Melanoma Inhibited cell
0.25-1.5uM 3 days ] ]
Cells proliferation.[1]
Primary Cultures Rapidly
of Olfactory 1uM Variable decreased cGMP
Neurons levels.[2]
Completely
blocked
Rabbit Aortic N N acetylcholine-
) Not Specified Not Specified )
Rings induced cGMP

increase and

relaxation.[3]
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Completely
blocked the
increase in
Porcine Tracheal N cGMP induced
10 uM Not Specified )
Smooth Muscle by sodium

nitroprusside and
diethylamine-NO.

[4]

Signaling Pathway and Experimental Workflow
Diagrams

To visually represent the mechanisms and procedures discussed, the following diagrams have
been generated using Graphviz.
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Figure 1: LY83583 Mechanism of Action in the sGC-cGMP Pathway
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Figure 2: General Experimental Workflow for In Vitro Studies with LY83583
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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